Cas no 2175978-90-0 (5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine
• CAS No: 2175978-90-0
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 5326540
• Update Time: 2025-05-19

5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine
• 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C11H13N3OS/c1-8-6-11(15-9-3-5-16-7-9)14-10(13-8)2-4-12-14/h2,4,6,9H,3,5,7H2,1H3
• InChI Key： PZTQTDBGEOQIGX-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1=CC(C)=NC2=CC=NN12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 64.7

Additional information on 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine

Introduction to 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine (CAS No. 2175978-90-0)

5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine, identified by its CAS number 2175978-90-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules well-documented for their pharmacological relevance. The presence of a thiolan-3-yloxy moiety in its structure introduces unique chemical and biological properties that make it a promising candidate for further investigation.

The molecular structure of 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine consists of a fused ring system comprising a pyrazole ring linked to a pyrimidine ring. The methyl substituent at the 5-position and the thiolan-3-yloxy group at the 7-position contribute to the compound's overall reactivity and interaction with biological targets. This arrangement suggests potential applications in modulating enzyme activities and cellular pathways, which are critical in the development of therapeutic agents.

In recent years, there has been growing interest in exploring novel derivatives of pyrazolo[1,5-a]pyrimidine for their antimicrobial, anticancer, and anti-inflammatory properties. The thiolan-3-yloxy group, in particular, has been identified as a key structural feature that can enhance binding affinity and selectivity towards specific biological targets. This has led to extensive research into synthesizing and optimizing analogs of this scaffold for drug discovery purposes.

One of the most compelling aspects of 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine is its potential as a lead compound for further derivatization. Researchers have been leveraging computational methods and high-throughput screening to identify structural modifications that could improve its pharmacokinetic profile and therapeutic efficacy. The combination of computational chemistry and experimental validation has been instrumental in understanding how subtle changes in the molecular structure can influence biological activity.

Recent studies have highlighted the importance of the thiolan-3-yloxy group in enhancing interactions with biological macromolecules. Thiol-based compounds are known for their ability to form stable disulfide bonds, which can be exploited for drug delivery systems or as part of redox-sensitive therapeutics. The incorporation of such moieties into heterocyclic frameworks like pyrazolo[1,5-a]pyrimidine opens up new avenues for developing drugs that can respond to physiological redox conditions.

The synthesis of 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex fused ring system efficiently. These methods not only improve synthetic accessibility but also allow for greater flexibility in modifying the molecular structure for desired biological outcomes.

From a pharmacological perspective, 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine has shown promise in preclinical studies as a potential inhibitor of certain kinases and enzymes implicated in cancer progression. The pyrazolo[1,5-a]pyrimidine scaffold is known to interact with ATP-binding sites in enzymes, making it an attractive candidate for developing kinase inhibitors. Additionally, the thiolan-3-yloxy group may contribute to selective binding by modulating hydrogen bonding interactions or hydrophobic effects.

The compound's potential therapeutic applications extend beyond oncology. Emerging research suggests that it may also exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or metabolic pathways. This dual functionality makes it an intriguing candidate for developing broad-spectrum antimicrobial agents against resistant strains of bacteria.

In conclusion, 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine (CAS No. 2175978-90-0) represents a structurally intriguing molecule with significant pharmaceutical potential. Its unique combination of chemical features positions it as a valuable starting point for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine is poised to play a crucial role in future drug discovery efforts.